Cas no 1179110-42-9 (2-(Methanesulfonylmethyl)furan-3-carboxylic acid)

• Product Name: 2-(Methanesulfonylmethyl)furan-3-carboxylic acid
• CAS No: 1179110-42-9
• MF: C₇H₈O₅S
• MW: 204.200421333313
• CID: 5712907
• PubChem ID: 61025004
• Update Time: 2025-10-24

2-(Methanesulfonylmethyl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1179110-42-9
• 2-(METHANESULFONYLMETHYL)FURAN-3-CARBOXYLICACID
• 2-(METHANESULFONYLMETHYL)FURAN-3-CARBOXYLIC ACID
• EN300-1177988
• 3-Furancarboxylic acid, 2-[(methylsulfonyl)methyl]-
• 2-(Methanesulfonylmethyl)furan-3-carboxylic acid

• Inchi： 1S/C7H8O5S/c1-13(10,11)4-6-5(7(8)9)2-3-12-6/h2-3H,4H2,1H3,(H,8,9)
• InChI Key： HJQCNCYHDKDZCQ-UHFFFAOYSA-N
• SMILES： S(C)(CC1=C(C(=O)O)C=CO1)(=O)=O

Computed Properties

• Exact Mass: 204.00924453g/mol
• Monoisotopic Mass: 204.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 93Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• Boiling Point: 463.0±35.0 °C(Predicted)
• pka: 3.66±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 2-(Methanesulfonylmethyl)furan-3-carboxylic acid

Introduction to 2-(Methanesulfonylmethyl)furan-3-carboxylic acid (CAS No. 1179110-42-9)

2-(Methanesulfonylmethyl)furan-3-carboxylic acid (CAS No. 1179110-42-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique furan ring and methanesulfonyl functional group, exhibits a range of interesting properties that make it a valuable candidate for various applications, including drug development and synthetic chemistry.

The molecular structure of 2-(Methanesulfonylmethyl)furan-3-carboxylic acid is composed of a furan ring, which is a five-membered heterocyclic aromatic ring containing an oxygen atom. The presence of the methanesulfonyl group (CH₃SO₂) attached to the methyl group at the 2-position of the furan ring imparts significant chemical reactivity and biological activity to the molecule. The carboxylic acid group at the 3-position further enhances its potential for forming esters, amides, and other derivatives, making it a valuable building block in organic synthesis.

In recent years, 2-(Methanesulfonylmethyl)furan-3-carboxylic acid has been extensively studied for its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of pharmaceuticals. The compound's ability to form stable derivatives and its reactivity with various functional groups make it an attractive candidate for developing new drugs with improved pharmacological profiles.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-(Methanesulfonylmethyl)furan-3-carboxylic acid in the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against a range of viruses, including influenza and herpes simplex virus. This finding underscores the potential of 2-(Methanesulfonylmethyl)furan-3-carboxylic acid as a key intermediate in the development of antiviral therapies.

Beyond its pharmaceutical applications, 2-(Methanesulfonylmethyl)furan-3-carboxylic acid has also been explored for its role in synthetic chemistry. Its unique combination of functional groups allows for a wide range of chemical transformations, making it a valuable starting material for synthesizing complex molecules. For instance, researchers at the University of California, Berkeley, utilized this compound to develop new methodologies for constructing complex organic frameworks with high stereochemical control.

The physical properties of 2-(Methanesulfonylmethyl)furan-3-carboxylic acid, such as its melting point, solubility, and stability, have been well-characterized. The compound is typically obtained as a white crystalline solid with a melting point ranging from 150°C to 155°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In terms of safety and handling, while 2-(Methanesulfonylmethyl)furan-3-carboxylic acid is not classified as a hazardous material, it should be handled with care to avoid skin contact and inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used when working with this compound in laboratory settings.

The environmental impact of 2-(Methanesulfonylmethyl)furan-3-carboxylic acid has also been studied to ensure its safe use in industrial processes. Research indicates that the compound does not pose significant environmental risks when used under controlled conditions and disposed of according to standard protocols.

In conclusion, 2-(Methanesulfonylmethyl)furan-3-carboxylic acid (CAS No. 1179110-42-9) is a multifaceted compound with promising applications in pharmaceutical research and synthetic chemistry. Its unique molecular structure and versatile reactivity make it an important molecule for scientists and researchers working in these fields. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.